Cas no 1805281-81-5 (Methyl 3-(bromomethyl)-6-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 3-(bromomethyl)-6-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1805281-81-5
• MF: C₁₀H₇BrF₅NO₃
• MW: 364.063499689102
• CID: 4845956
• Update Time: 2025-10-28

Methyl 3-(bromomethyl)-6-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-6-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H7BrF5NO3/c1-19-9(18)7-4(3-11)6(20-10(14,15)16)2-5(17-7)8(12)13/h2,8H,3H2,1H3
• InChI Key： MWSFVXDNINHTHU-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OC)=NC(C(F)F)=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• XLogP3: 3.4
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(bromomethyl)-6-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate

Methyl 3-(bromomethyl)-6-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1805281-81-5): An Overview

Methyl 3-(bromomethyl)-6-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1805281-81-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromomethyl group, a difluoromethyl group, and a trifluoromethoxy substituent, all of which contribute to its potential biological activities and applications.

The chemical structure of Methyl 3-(bromomethyl)-6-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate is particularly noteworthy due to its combination of halogenated and fluorinated functionalities. The bromomethyl group can serve as a reactive site for further chemical modifications, making this compound a valuable intermediate in the synthesis of more complex molecules. The difluoromethyl and trifluoromethoxy groups are known to enhance the lipophilicity and metabolic stability of the molecule, which are crucial properties for drug candidates.

Recent studies have explored the potential of Methyl 3-(bromomethyl)-6-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate in various biological contexts. One notable application is in the development of novel pesticides. The presence of halogenated and fluorinated groups has been shown to improve the efficacy and selectivity of pesticides, reducing their environmental impact while maintaining their effectiveness against target pests. For instance, a study published in the Journal of Agricultural and Food Chemistry demonstrated that compounds with similar structural features exhibited potent insecticidal activity against a range of agricultural pests.

In the realm of medicinal chemistry, Methyl 3-(bromomethyl)-6-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate has shown promise as a lead compound for the development of new therapeutic agents. Research conducted at the University of California, San Francisco, highlighted the compound's potential as an inhibitor of specific enzymes involved in cancer cell proliferation. The bromomethyl group can be utilized to form covalent bonds with target proteins, enhancing the compound's binding affinity and selectivity.

The synthesis of Methyl 3-(bromomethyl)-6-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. A common synthetic route involves the reaction of a suitable pyridine derivative with brominating agents followed by fluorination steps to introduce the difluoromethyl and trifluoromethoxy groups. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize these reactions, reducing reaction times and improving overall efficiency.

The physicochemical properties of Methyl 3-(bromomethyl)-6-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate have been extensively studied to understand its behavior in different environments. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in various biological assays. Its melting point and boiling point have also been determined, providing valuable data for its handling and storage.

In terms of safety, it is important to handle Methyl 3-(bromomethyl)-6-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate with care due to its reactivity and potential health hazards associated with exposure to brominated and fluorinated compounds. Appropriate personal protective equipment (PPE) should be used when working with this compound, and it should be stored in a well-ventilated area away from incompatible materials.

The future prospects for Methyl 3-(bromomethyl)-6-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate are promising. Ongoing research aims to further elucidate its biological activities and explore its potential applications in both agricultural and pharmaceutical industries. Collaborative efforts between academic institutions and industry partners are expected to drive innovation in this field, leading to the development of new products that address unmet needs.

In conclusion, Methyl 3-(bromomethyl)-6-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1805281-81-5) is a versatile compound with significant potential in various scientific domains. Its unique structural features make it an attractive candidate for further research and development, contributing to advancements in medicinal chemistry, pesticide science, and beyond.